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Compound of Interest

Compound Name: 6-Fluoronaphthalen-2-OL

Cat. No.: B077081

Essential Safety and Handling Guide for 6-
Fluoronaphthalen-2-OL

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 6-Fluoronaphthalen-2-OL. Adherence to these procedures is critical for
ensuring laboratory safety and maintaining compliance.

Hazard Summary

6-Fluoronaphthalen-2-OL is a fluorinated aromatic alcohol that requires careful handling due
to its potential health effects. The primary hazards are summarized below.

Hazard Class GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed[1][2]

Skin Corrosion/Irritation H315: Causes skin irritation[1][2]
Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[1][2]

Specific Target Organ Toxicity (Single ] o
) o H335: May cause respiratory irritation[1][2]
Exposure); Respiratory Tract Irritation
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Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against

exposure. The following PPE is mandatory when handling 6-Fluoronaphthalen-2-OL.

PPE Category

Item

Specification

Eye Protection

Chemical Splash Goggles

Must be worn at all times to

protect against splashes.

Face Shield

Required when handling larger
gquantities or when there is a

significant risk of splashing.

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are a suitable
choice for incidental contact.
For prolonged contact or
immersion, Viton® or other
gloves with high resistance to
aromatic and halogenated
hydrocarbons should be
considered. Always consult the
glove manufacturer's

compatibility chart.

Body Protection

Laboratory Coat

A standard lab coat is required

for all procedures.

Chemical-Resistant Apron

Recommended when handling

larger quantities.

Respiratory Protection

Chemical Fume Hood

All handling of 6-
Fluoronaphthalen-2-OL,
especially the weighing of the
solid, must be conducted in a
certified chemical fume hood to
prevent inhalation of dust or

vapors.
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Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 6-Fluoronaphthalen-2-OL is crucial to minimize exposure
risk.

o Preparation and Pre-Handling Check:

[¢]

Ensure a certified and properly functioning chemical fume hood is available.

o Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

o Assemble all necessary PPE and ensure it is in good condition.
o Prepare all necessary equipment and reagents before handling the compound.

o Have a designated and labeled waste container ready for halogenated organic solid
waste.

o Weighing and Transfer:

o Conduct all weighing and transfer operations within a chemical fume hood to control
airborne particulates.

o Use a disposable weighing boat or paper to avoid contamination of the balance.

o Handle the solid with care to minimize the generation of dust. Avoid scooping or pouring in
a manner that creates airborne particles.

o Close the container immediately after use to prevent contamination and exposure.
e In-Use Procedures:
o Keep the container of 6-Fluoronaphthalen-2-OL sealed when not in use.

o If making a solution, add the solid to the solvent slowly to avoid splashing.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b077081?utm_src=pdf-body
https://www.benchchem.com/product/b077081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Clearly label all solutions containing 6-Fluoronaphthalen-2-OL with the full chemical
name and any relevant hazard warnings.

e Post-Handling:

o Decontaminate all surfaces that may have come into contact with the chemical using an
appropriate solvent (e.g., isopropanol or ethanol) and wipe clean.

o Dispose of all contaminated disposable materials (e.g., weighing boats, pipette tips,
gloves) in the designated halogenated organic solid waste container.

o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper segregation and disposal of chemical waste are critical for safety and environmental
protection. 6-Fluoronaphthalen-2-OL is classified as a halogenated organic waste.

+ Waste Segregation:

o Solid Waste: All solid materials contaminated with 6-Fluoronaphthalen-2-OL, including
unused compound, contaminated PPE, and weighing materials, must be collected in a
designated, leak-proof container labeled "Halogenated Organic Solid Waste."

o Liquid Waste: Solutions containing 6-Fluoronaphthalen-2-OL should be collected in a
separate, sealed, and clearly labeled container for "Halogenated Organic Liquid Waste."
Do not mix with non-halogenated waste streams.

» Waste Container Labeling:
o All waste containers must be clearly labeled with:
» "Hazardous Waste"
= The full chemical name: "6-Fluoronaphthalen-2-OL"

» The specific hazards (e.g., "Toxic," "Irritant")
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= The date of accumulation.

o Storage of Waste:

o Store waste containers in a designated, well-ventilated, and secure satellite accumulation

area away from incompatible materials.

o Ensure waste containers are kept closed except when adding waste.

» Final Disposal:

o Arrange for the disposal of all hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Do not

dispose of this chemical down the drain or in the regular trash.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek immediate

medical attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation persists.[3]

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

Inhalation ) T o
stopped, give artificial respiration. Seek
immediate medical attention.[3]
Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[3]
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Spill Response:

o Small Spills: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, sand)
and place it in the designated halogenated organic solid waste container. Clean the spill area
with a suitable solvent.

o Large Spills: Evacuate the area and contact your institution's EHS office immediately.

Workflow for Handling 6-Fluoronaphthalen-2-OL
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Workflow for Handling 6-Fluoronaphthalen-2-OL
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Caption: Workflow for the safe handling and disposal of 6-Fluoronaphthalen-2-OL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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